Cas no 5987-73-5 (2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%))

2,3,5-Tri-O-acetyl-6-chloropurine-9-β-D-ribofuranoside (purity >90%) is a key intermediate in nucleoside chemistry, widely utilized in the synthesis of modified purine nucleosides and their derivatives. The compound features a chloropurine base coupled to a β-D-ribofuranose sugar moiety, with acetyl groups protecting the 2', 3', and 5' hydroxyl positions. This protection enhances stability and facilitates selective functionalization in subsequent reactions. The high purity (>90%) ensures reliable performance in synthetic applications, particularly in medicinal chemistry for developing antiviral or anticancer agents. Its structural versatility makes it valuable for introducing diverse modifications at the 6-position of the purine ring. The acetylated sugar moiety also improves solubility in organic solvents, streamlining purification and handling in multi-step syntheses.
2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) structure
5987-73-5 structure
Product Name:2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)
CAS No:5987-73-5
MF:C16H17ClN4O7
MW:412.781782865524
MDL:MFCD09841351
CID:387196
PubChem ID:11825800
Update Time:2025-07-02

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
    • 2,3,5-Tri-O-acetyl-6-chloropurine-9-β-D-ribofuranoside
    • 6-Chloro-9-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-9H-purine
    • [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-chloropurin-9-yl)oxolan-2-yl]methyl acetate
    • 2,3,5-Tri-O-acetyl-6
    • 9H-Purine,6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
    • 2,3,4,6-TETRA-O-ACETYL-1,5-ANHYDRO-D-MANNITOL
    • 6-Chloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine
    • 6-Chloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine
    • NSC 281799
    • INOTYVPMBNDAFK-XNIJJKJLSA-N
    • C16H17ClN4O7
    • 8922AB
    • AX8235716
    • 2'-O,3'-O,5'-O-Triacetyl-6-chloro-6-deaminoadenosine
    • 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-6-chloropurine
    • 2,3,5-TRI-O-ACETYL-6-CHLOROPURINE-9--D-RIBOFURANOSIDE
    • 6-chloro-9-(2,3,5-tri-O-acetyl-be
    • 6-Chloro-9-(2,3,5-tri-O-acetyl--D-ribofuranosyl)-9H-purine
    • MFCD09841351
    • AKOS016006107
    • 6-Chloro-9-(2,3,5-tri-O-acetyl-
    • 5987-73-5
    • SCHEMBL3853209
    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyldiacetate
    • DS-4220
    • 2,3,5-TRI-O-ACETYL-6-CHLOROPURINE-9-?-D-RIBOFURANOSIDE
    • 2,3,5-Tri-O-acetyl-6-chloropurine-9-?-D-ribofuranoside (~90%)
    • F12890
    • 2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)
    • CHEMBL4642822
    • 2,3,5-Tri-O-acetyl-6-chloropurine-9- beta -D-ribofuranoside
    • A-D-ribofuranosyl)-9H-purine
    • DTXSID80473915
    • MDL: MFCD09841351
    • Inchi: 1S/C16H17ClN4O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3/t10-,12-,13-,16-/m1/s1
    • InChI Key: INOTYVPMBNDAFK-XNIJJKJLSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 412.07900
  • Monoisotopic Mass: 412.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 132

Experimental Properties

  • Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 161-162°C
  • Boiling Point: 560.9°C at 760 mmHg
  • Flash Point: 293°C
  • Refractive Index: 1.661
  • Solubility: Almost insoluble (0.087 g/l) (25 º C),
  • PSA: 131.73000
  • LogP: 0.80360

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Inert atmosphere,2-8°C(BD235716)

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Pricemore >>

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abcr
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(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate; .
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2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Production Method

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5987-73-5)2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)
Order Number:A852094
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:38
Price ($):659.0/188.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5987-73-5)(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
Order Number:NC13252
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:04
Price ($):Price inquiry
Email:sales@newcanbio.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5987-73-5)2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)
A852094
Purity:99%/99%
Quantity:5g/1g
Price ($):659.0/188.0
Email
NewCan Biotech Limited
(CAS:5987-73-5)(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
NC13252
Purity:97%
Quantity:10g
Price ($):Inquiry
Email